2-Chloro-N-cyclohexyl-N-(2,5-dioxo-1-phenylpyrrolidin-3-yl)acetamide

• IUPAC Name: 2-chloro-N-cyclohexyl-N-(2,5-dioxo-1-phenylpyrrolidin-3-yl)acetamide
• InChI: InChI=1S/C18H21ClN2O3/c19-12-17(23)20(13-7-3-1-4-8-13)15-11-16(22)21(18(15)24)14-9-5-2-6-10-14/h2,5-6,9-10,13,15H,1,3-4,7-8,11-12H2
• InChI Key: QLZZBXIZKBKVCI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N(C2CC(=O)N(C2=O)C3=CC=CC=C3)C(=O)CCl
• Molecular Formula: C18H21ClN2O3
• DSSTOX Substance ID: DTXSID801151353
• Molecular Weight: 348.8 g/mol
• CAS RN: 1858240-89-7

Description

Molecular Structure Analysis

The molecular formula of this compound is C18H21ClN2O3. The specific molecular structure is not provided in the search results.

Scientific Research Applications

Synthesis Methods

Two novel methods have been developed for the synthesis of compounds related to 2-Chloro-N-cyclohexyl-N-(2,5-dioxo-1-phenylpyrrolidin-3-yl)acetamide. These methods involve alkylation with haloacetamide or chloroacetonitrile and subsequent cyclization, leading to yields of 40-60% (Vorona et al., 2013).

Antibacterial Activities

A study synthesized a series of N-chloro aryl acetamide substituted thiazole and thiazolidinedione derivatives, which exhibited in vitro antibacterial activity against Staphylococcus Aureus, Bacillus Subtilis, Escherichia Coli, and Pseudomonas Aeruginosa (Juddhawala et al., 2011).

Structural and Fluorescence Properties

Research on the structural aspects of similar amide-containing derivatives revealed their potential for forming crystalline salts and complexes with enhanced fluorescence properties (Karmakar et al., 2007).

Synthesis of Analgesic and Antipyretic Agents

A green chemistry approach was used to synthesize analogues of paracetamol with potential analgesic and antipyretic properties. This included derivatives of 2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-hydroxyphenyl)acetamide (Reddy et al., 2014).

Enantioselective Synthesis

A novel approach was developed for the enantioselective synthesis of certain acetamide derivatives, highlighting their potential in creating specific molecular configurations for pharmaceutical applications (Reznikov et al., 2013).

α-Glucosidase Inhibitory Activity

A series of N-substituted acetamides were synthesized and evaluated for their α-glucosidase inhibitory activity, showing significant potential for diabetes management (Koppireddi et al., 2014).